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Compound of Interest

Compound Name: Dicamba-butyric acid

Cat. No.: B12374791 Get Quote

An In-depth Technical Guide to Dicamba-butyric
acid
This technical guide provides a comprehensive overview of Dicamba-butyric acid, a derivative

of the well-known herbicide Dicamba. The document is intended for researchers, scientists,

and professionals in drug development, offering detailed information on its chemical properties,

synthesis, and biological mode of action. Given the limited specific data on Dicamba-butyric
acid, this guide also includes extensive information on its parent compound, Dicamba, to

provide a thorough contextual understanding.

Core Compound Identification
Dicamba-butyric acid is chemically identified as 2-(4-carboxybutoxy)-3,6-dichlorobenzoic

acid. It is a derivative of Dicamba, where the methoxy group is replaced by a butyric acid ether

linkage.

Property Value

CAS Number 2892008-11-4

Molecular Formula C₁₂H₁₂Cl₂O₅

Molecular Weight 307.12 g/mol

IUPAC Name 2-(4-carboxybutoxy)-3,6-dichlorobenzoic acid
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Physicochemical and Toxicological Properties
Detailed experimental data specifically for Dicamba-butyric acid is limited. Therefore, the

following tables provide the fundamental properties of Dicamba-butyric acid and a more

extensive dataset for its parent compound, Dicamba, which is expected to exhibit similar,

though not identical, characteristics.

Table 1: Physicochemical Properties of Dicamba
Property Value

CAS Number 1918-00-9

Molecular Formula C₈H₆Cl₂O₃

Molecular Weight 221.04 g/mol

Appearance White crystalline solid

Melting Point 114-116 °C

Water Solubility 6.5 g/L at 25 °C

pKa 1.87

Vapor Pressure 4.5 mPa at 25 °C

Table 2: Toxicological Profile of Dicamba
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Endpoint Value Species

Acute Oral LD₅₀ 757 - 2740 mg/kg Rat

Acute Dermal LD₅₀ >2000 mg/kg Rat

Acute Oral LD₅₀ (Northern

Bobwhite)
216 mg/kg Bird

Carcinogenicity
Not likely to be a human

carcinogen
-

Reproductive Effects
No effects on reproduction in

rats
Rat

Skin Irritation Moderate Rabbit

Eye Irritation Moderate to Severe Rabbit

Experimental Protocols
Synthesis of Dicamba (Parent Compound)
A common method for the synthesis of Dicamba involves the O-methylation of 3,6-

dichlorosalicylic acid. The following is a representative experimental protocol.

Objective: To synthesize 3,6-dichloro-2-methoxybenzoic acid (Dicamba) from 3,6-

dichlorosalicylic acid.

Materials:

3,6-dichlorosalicylic acid

Dimethyl carbonate

Anhydrous potassium carbonate

Tetrabutylammonium bromide

20% Sodium hydroxide solution
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20% Hydrochloric acid solution

Toluene (or other suitable solvent)

Procedure:

In a reaction vessel, combine 3,6-dichlorosalicylic acid, a portion of the dimethyl carbonate,

anhydrous potassium carbonate, and tetrabutylammonium bromide.

Heat the mixture to approximately 130 °C with stirring.

Slowly add the remaining dimethyl carbonate to the reaction mixture over several hours.

After the addition is complete, continue the reaction for an additional hour.

Recover the excess dimethyl carbonate.

Add a 20% sodium hydroxide solution and stir at 100 °C for 2 hours to saponify the product.

Cool the reaction mixture and acidify to a pH of 2-3 with a 20% hydrochloric acid solution.

The resulting precipitate, Dicamba, is collected by filtration and purified.

Yields for this type of reaction can be optimized by adjusting molar ratios and reaction

conditions, with reported yields often exceeding 80%.[1]

Conceptual Synthesis of Dicamba-butyric acid
While a detailed experimental protocol for Dicamba-butyric acid is not readily available, a

conceptual synthesis can be proposed based on its structure. This would likely involve the

alkylation of 3,6-dichlorosalicylic acid with a suitable 4-carbon chain containing a protected

carboxylic acid, followed by deprotection.

Mechanism of Action: Auxin Mimicry
Dicamba and, by extension, Dicamba-butyric acid, function as synthetic auxins.[1] Auxins are

a class of plant hormones that regulate various aspects of plant growth and development.
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At high concentrations, synthetic auxins like Dicamba lead to uncontrolled and disorganized

cell division and elongation, particularly in broadleaf plants.[2] This disrupts the plant's normal

physiological processes, including water transport and photosynthesis, ultimately leading to the

death of the plant.[3]

The following diagram illustrates the simplified signaling pathway of natural auxin and its

disruption by synthetic auxins like Dicamba.
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Caption: Auxin signaling pathway and its disruption by Dicamba.

Experimental and Analytical Workflows
The development and analysis of compounds like Dicamba-butyric acid often involve

standardized workflows, from initial synthesis to final product analysis. The following diagram

illustrates a logical workflow for the synthesis and characterization of Dicamba-butyric acid.
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Conceptual Synthesis and Analysis Workflow for Dicamba-butyric acid

Starting Materials
(e.g., 3,6-dichlorosalicylic acid)
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(Alkylation)
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Caption: Workflow for synthesis and analysis of Dicamba-butyric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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